Cas no 102607-24-9 (Lanost-8-en-26-oicacid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI))
Lanost-8-en-26-oicacid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Lanost-8-en-26-oicacid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI)
- Ganoderic acid L
- (20ξ)-3β,7β,15α,20-Tetrahydroxy-11,23-dioxo-5α-lanost-8-en-26-oic acid
- 102607-24-9
- 6-hydroxy-2-methyl-4-oxo-6-[(3S,5R,7S,10S,13R,14R,15S,17S)-3,7,15-trihydroxy-4,4,10,13,14-pentamethyl-11-oxo-1,2,3,5,6,7,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]heptanoic acid
- (20xi)-3beta,7beta,15alpha,20-Tetrahydroxy-11,23-dioxo-5alpha-lanost-8-en-26-oic acid
- CHEBI:168628
- 3beta,7beta,15alpha,20-Tetrahydroxy-11,23-dioxo-5alpha-lanost-8-en-26-oic acid
-
- Inchi: 1S/C30H46O8/c1-15(25(36)37)10-16(31)13-29(6,38)20-12-22(35)30(7)24-17(32)11-19-26(2,3)21(34)8-9-27(19,4)23(24)18(33)14-28(20,30)5/h15,17,19-22,32,34-35,38H,8-14H2,1-7H3,(H,36,37)/t15?,17-,19-,20-,21-,22-,27-,28+,29?,30-/m0/s1
- InChI Key: RZBILUATLYXZLI-OTORYQFISA-N
- SMILES: O[C@H]1C[C@H](C(C)(CC(CC(C(=O)O)C)=O)O)[C@@]2(C)CC(C3=C([C@H](C[C@H]4C(C)(C)[C@H](CC[C@@]43C)O)O)[C@@]21C)=O
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 534.31926842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Color/Form: Powder
- PSA: 52.54
Lanost-8-en-26-oicacid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN95022-5mg |
Ganoderic acid L |
102607-24-9 | >95% | 5mg |
$413 | 2023-09-19 | |
| ChemFaces | CFN95022-5mg |
Ganoderic acid L |
102607-24-9 | >95% | 5mg |
$413 | 2021-07-22 | |
| TargetMol Chemicals | TN6644-5 mg |
Ganoderic acid L |
102607-24-9 | 98% | 5mg |
¥ 4,340 | 2023-07-11 | |
| TargetMol Chemicals | TN6644-5mg |
Ganoderic acid L |
102607-24-9 | 5mg |
¥ 4340 | 2024-07-20 |
Lanost-8-en-26-oicacid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI) Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Lanost-8-en-26-oicacid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI)
Lanost-8-en-26-oic Acid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI): A Comprehensive Overview
Lanost-8-en-26-oic acid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI), with the CAS number 102607-24-9, is a triterpenoid compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is a member of the lanostane family and exhibits a unique structural framework characterized by multiple hydroxyl and keto groups. The intricate arrangement of these functional groups contributes to its diverse biological activities and potential therapeutic applications.
The chemical structure of lanost-8-en-26-oic acid is particularly noteworthy. It consists of a 30-carbon skeleton with a fused ring system that includes five six-membered rings and one five-membered ring. The presence of four hydroxyl groups at positions 3, 7, 15, and 20, along with two ketone groups at positions 11 and 23, imparts significant polarity and reactivity to the molecule. These structural features are crucial for its interactions with various biological targets and its potential as a lead compound in drug discovery.
Recent research has highlighted the multifaceted biological activities of lanost-8-en-26-oic acid. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, lanost-8-en-26-oic acid has also demonstrated potent antioxidant activity. It can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a significant role in disease progression. Preclinical studies have shown that this compound can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease.
The cytotoxic properties of lanost-8-en-26-oic acid have also been extensively studied. Research has shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be developed into an effective anticancer agent with a novel mechanism of action.
Beyond its direct biological activities, lanost-8-en-26-oic acid has also been explored as a scaffold for the development of new drugs. Its unique structural features provide a robust platform for chemical modifications aimed at enhancing potency, selectivity, and pharmacokinetic properties. Several derivatives have been synthesized and evaluated for their improved biological activities and reduced side effects compared to the parent compound.
The natural sources of lanost-8-en-26-oic acid are primarily found in certain species of fungi and plants. For example, it has been isolated from the fungus Ganoderma lucidum, commonly known as reishi mushroom, which has been used in traditional medicine for centuries due to its health-promoting properties. The isolation and purification of this compound from natural sources remain an active area of research due to its potential commercial value.
In conclusion, lanost-8-en-26-oic acid, with its CAS number 102607-24-9, is a promising triterpenoid compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and cytotoxic properties make it a valuable candidate for further development in drug discovery and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
102607-24-9 (Lanost-8-en-26-oicacid, 3,7,15,20-tetrahydroxy-11,23-dioxo-, (3b,7b,15a,20x)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)